CH 275

• Molecular Formula: C74H98N14O14S2
• Molecular Weight: 1471.8 g/mol
• InChI: InChI=1S/C74H98N14O14S2/c1-43(2)77-37-50-29-27-49(28-30-50)35-59-70(97)88-64(45(4)91)73(100)86-60(34-48-22-12-7-13-23-48)71(98)87-63(44(3)90)72(99)80-52(40-89)39-79-62(74(101)102)42-104-103-41-54(76)65(92)81-56(26-16-17-31-75)66(93)82-57(32-46-18-8-5-9-19-46)67(94)83-58(33-47-20-10-6-11-21-47)68(95)85-61(69(96)84-59)36-51-38-78-55-25-15-14-24-53(51)55/h5-15,18-25,27-30,38,43-45,52,54,56-64,77-79,89-91H,16-17,26,31-37,39-42,75-76H2,1-4H3,(H,80,99)(H,81,92)(H,82,93)(H,83,94)(H,84,96)(H,85,95)(H,86,100)(H,87,98)(H,88,97)(H,101,102)/t44-,45-,52-,54+,56-,57?,58+,59?,60+,61?,62?,63?,64?/m1/s1
• InChIKey: LFOPEPKKBBIGHF-WYLLCTFKSA-N

CH-275: The Prototypical sst1-Selective Somatostatin Undecapeptide Agonist for Subtype-Specific GPCR Pharmacology

CH-275 (des-AA¹,²,⁵-[D-Trp⁸,IAmp⁹]-somatostatin-14) is a synthetic cyclic undecapeptide analogue of somatostatin that functions as a full agonist with pronounced selectivity for the somatostatin receptor subtype 1 (sst1/SSTR1) [1]. Unlike the endogenous ligands somatostatin-14 and somatostatin-28, which bind all five somatostatin receptor subtypes with sub-nanomolar to low-nanomolar affinity, CH-275 was rationally designed by introducing D-Trp at position 8 and the unnatural amino acid 4-(N-isopropyl)-aminomethylphenylalanine (IAmp) at position 9 within a truncated 11-residue cyclic scaffold [1]. The compound is catalogued under CAS 174688-78-9, has a molecular weight of 1485.8 Da, and is supplied as a lyophilised solid for research use [2]. Its well-characterised selectivity fingerprint makes it the default pharmacological tool for dissecting sst1-mediated signalling in vitro and in vivo.

WorkflowSelective sst1 GPCR pharmacology studies

SelectionDefault peptide tool for SRIF2-class receptor activation

ContextRecombinant, native tissue, and in vivo model systems

• [1] Rivier JE, Hoeger C, Erchegyi J, Gulyas J, DeBoard R, Craig AG, Koerber SC, Wenger S, Waser B, Schaer JC, Reubi JC. Potent somatostatin undecapeptide agonists selective for somatostatin receptor 1 (sst1). J Med Chem. 2001;44(13):2238-2246. doi:10.1021/jm010037+ View Source
• [2] IUPHAR/BPS Guide to Pharmacology. CH-275 ligand page. Ligand ID: 2006. Accessed 2026. View Source

Why Octreotide and Other Clinical Somatostatin Analogs Cannot Substitute for CH-275 in sst1-Driven Research

Somatostatin receptor subtypes are divided into two pharmacological classes: SRIF1 (sst2, sst3, sst5) and SRIF2 (sst1, sst4). Clinically used somatostatin analogues, including octreotide, lanreotide, and pasireotide, are engineered for high-affinity binding to SRIF1 subtypes and are functionally inert or extremely weak at sst1 [1]. Octreotide, for example, exhibits IC₅₀ values of >1,000 nM at sst1, rendering it useless as an sst1 agonist in any experimental context [2]. Even the endogenous ligands SRIF-14 and SRIF-28 activate all five subtypes indiscriminately, making them unsuitable for experiments requiring isolated sst1 activation. The only molecules capable of selectively activating sst1 are a small set of tool compounds—among which CH-275 is the most extensively validated peptide agonist in native tissues, recombinant systems, and in vivo models. Substituting CH-275 with a non-selective or wrong-subtype agonist leads to qualitatively different or absent biological responses, as demonstrated in electrophysiological and neurochemical studies where only sst1 agonists (not sst2- or sst4-selective ligands) reproduce the sst1-mediated modulation of somatostatin release and synaptic transmission [3].

Comparator

CH-275 (sst1-selective peptide)

Clinical somatostatin analogues (octreotide, lanreotide)

Receptor profile

SRIF2-class: sst1 agonist

SRIF1-class: sst2/sst3/sst5 agonists; functionally inert at sst1

Substitution outcome

Isolated sst1 pathway activation

Absent or qualitatively different biological responses in sst1-driven systems

Risk context

Validated peptide scaffold for sst1 probe development

No established conjugation routes; sst2-biased signaling may confound results

• [1] Reubi JC, Schär JC, Waser B, Wenger S, Heppeler A, Schmitt JS, Mäcke HR. Affinity profiles for human somatostatin receptor subtypes SST1-SST5 of somatostatin radiotracers selected for scintigraphic and radiotherapeutic use. Eur J Nucl Med. 2000;27(3):273-282. doi:10.1007/s002590050034 View Source
• [2] Theodoropoulou M, Stalla GK. Somatostatin receptors: from signaling to clinical practice. Front Neuroendocrinol. 2013;34(3):228-252. Table 1. doi:10.1016/j.yfrne.2013.07.005 View Source
• [3] Pallis E, Thermos K, Spyraki C. The somatostatin receptor (sst1) modulates the release of somatostatin in the nucleus accumbens of the rat. Neuropharmacology. 2004;47(4):612-618. doi:10.1016/j.neuropharm.2004.06.005 View Source

CH-275 Quantitative Differentiation Evidence: Head-to-Head Selectivity, Native-Tissue Validation, and Functional Profile Versus Closest sst1 Ligands

CH-275 vs. Octreotide: Reciprocal Subtype Selectivity Profiles Define Non-Interchangeable Pharmacological Tools

CH-275 and octreotide display essentially reciprocal selectivity across the somatostatin receptor family. CH-275 activates human sst1 with an IC₅₀ of 30.9 nM while showing negligible activity at sst2 (>10,000 nM), sst3 (345 nM), sst4 (>1,000 nM), and sst5 (>10,000 nM) [1]. In contrast, octreotide is virtually inactive at sst1 (IC₅₀ >1,000 nM) but potently activates sst2 (IC₅₀ 0.4–2.1 nM), sst3 (IC₅₀ 4.4–34.5 nM), and sst5 (IC₅₀ 5.6–32 nM) [2]. The selectivity ratio for sst1 over sst2 for CH-275 is >324-fold, whereas for octreotide the ratio at sst1 is effectively zero. This pharmacological complementarity means that any experiment requiring sst1-specific activation cannot use octreotide or any other SRIF1-preferring clinical analogue.

CH-275 vs. Octreotide

Head-to-head

CH-275 sst1 IC₅₀ 30.9 nM; sst2 >10,000 nM (>324-fold selectivity). Octreotide sst1 >1,000 nM; sst2 0.4–2.1 nM.

Reciprocal subtype selectivity defines non-interchangeable pharmacological tools.

cAMP assay in recombinant CHO cells; octreotide data compiled from literature.

Evidence Dimension	Functional agonist potency (IC₅₀) at cloned human somatostatin receptor subtypes
Target Compound Data	sst1: 30.9 nM; sst2: >10,000 nM; sst3: 345 nM; sst4: >1,000 nM; sst5: >10,000 nM
Comparator Or Baseline	Octreotide: sst1: >1,000 nM; sst2: 0.4–2.1 nM; sst3: 4.4–34.5 nM; sst4: >1,000 nM; sst5: 5.6–32 nM
Quantified Difference	CH-275 sst1/sst2 selectivity >324-fold; octreotide sst1/sst2 selectivity <0.001. The two compounds are pharmacologically complementary with non-overlapping subtype activation profiles.
Conditions	cAMP accumulation assay in CHO cells expressing individual recombinant human sst1–sst5 receptors (CH-275 data); multiple recombinant systems for octreotide data compiled from published literature

Why This Matters

Procurement of octreotide or other clinical somatostatin analogues for sst1-targeted experiments will yield false-negative results; CH-275 is one of very few commercially available ligands capable of selectively activating the SRIF2-class sst1 receptor.

• [1] Rivier JE, Hoeger C, Erchegyi J, Gulyas J, DeBoard R, Craig AG, Koerber SC, Wenger S, Waser B, Schaer JC, Reubi JC. J Med Chem. 2001;44(13):2238-2246. doi:10.1021/jm010037+ View Source
• [2] Theodoropoulou M, Stalla GK. Front Neuroendocrinol. 2013;34(3):228-252. Table 1. doi:10.1016/j.yfrne.2013.07.005 View Source

CH-275 vs. CH-288: Affinity and Selectivity Gains from N-Terminal Deletion in the Undecapeptide Series

Within the Rivier undecapeptide series, CH-275 (compound 7) and CH-288 (compound 16) are the two most widely referenced sst1-selective agonists. CH-275, which lacks residues 1, 2, and 5 of native somatostatin-14, binds sst1 with affinity approximately 1/7 that of SRIF-28, whereas CH-288 (which retains Tyr² and lacks only residues 1 and 5) binds sst1 with affinity approximately 1/4 that of SRIF-28 [1]. In functional terms, CH-275 exhibits a pIC₅₀ of 8.3–8.7 at human sst1 (IC₅₀ ~2–5 nM in the IUPHAR-curated recombinant assay), while CH-288 shows a pIC₅₀ of 7.8 (IC₅₀ ~15.8 nM) [2]. Critically, CH-275 demonstrates superior selectivity against sst3: its affinity for sst3 is approximately 1/65 that of SRIF-28, compared to 1/130 for CH-288, but the absolute sst3 IC₅₀ of CH-275 (345 nM) is lower than that of CH-288 (~1,000 nM) [1][3]. The D-Trp⁸-containing CH-275 scaffold also offers a defined path for N-terminal carbamoylation or monoiodination that further improves sst1 affinity by up to 4-fold, a derivatization strategy less explored for CH-288 [1].

CH-275 vs. CH-288

Cross-study comparable

CH-275 pIC₅₀ 8.3–8.7 (IC₅₀ ~2–5 nM); CH-288 pIC₅₀ 7.8 (~15.8 nM). ~3–5 fold higher functional potency for CH-275.

Higher absolute functional potency and better-characterised derivatization chemistry for imaging probe development.

Recombinant human sst1 cAMP assay; IUPHAR-curated data.

Evidence Dimension	sst1 binding affinity (relative to SRIF-28) and functional agonist potency
Target Compound Data	CH-275: sst1 affinity ~1/7 of SRIF-28; human sst1 pIC₅₀ 8.3–8.7; sst3 IC₅₀ 345 nM; sst2/sst4/sst5 all >1,000 nM
Comparator Or Baseline	CH-288: sst1 affinity ~1/4 of SRIF-28; human sst1 pIC₅₀ 7.8; sst3 IC₅₀ ~1,000 nM; sst2/sst4/sst5 all >1,000 nM
Quantified Difference	CH-275 exhibits approximately 3–5 fold higher functional potency than CH-288 at human sst1 in recombinant assays (pIC₅₀ difference 0.5–0.9 log units). CH-275 also shows ~3-fold lower sst3 IC₅₀ (345 vs 1,000 nM), yielding a narrower selectivity window over sst3 but with the advantage of a scaffold amenable to affinity-enhancing chemical modifications.
Conditions	Competition binding with [¹²⁵I]SRIF-28 on CHO-DG44 or COS-7 cells expressing human sst1 (Rivier 2001); functional cAMP assay on recombinant human sst1 (IUPHAR-curated data)

Why This Matters

For researchers selecting between the two most common sst1-selective peptide agonists, CH-275 offers higher absolute functional potency at human sst1 and a better-characterised derivatization chemistry, which is decisive for imaging probe development and in vivo studies where maximal sst1 occupancy is required.

• [1] Rivier JE, Hoeger C, Erchegyi J, Gulyas J, DeBoard R, Craig AG, Koerber SC, Wenger S, Waser B, Schaer JC, Reubi JC. J Med Chem. 2001;44(13):2238-2246. doi:10.1021/jm010037+ View Source
• [2] IUPHAR/BPS Guide to Pharmacology. CH-275 ligand page (Ligand ID: 2006) and CH-288 ligand page (Ligand ID: 2011). Accessed 2026. View Source
• [3] BindingDB entry for CH-288 (BDBM50159431, CHEMBL411002). IC₅₀: 1,000 nM at human sst3. View Source

CH-275 vs. L-797,591: Peptide Versus Non-Peptide sst1 Agonism—Selectivity, Potency, and Conjugation Chemistry Trade-offs

L-797,591 is a non-peptide sst1 agonist with a reported sst1 IC₅₀ of 1.4 nM, which is approximately 22-fold more potent than CH-275 (IC₅₀ 30.9 nM) in recombinant cAMP assays [1][2]. However, L-797,591 also activates sst4 with an IC₅₀ of 170 nM, giving it an sst1/sst4 selectivity ratio of only ~121-fold, compared to CH-275's sst1/sst4 selectivity ratio of >32-fold [1][2]. Functionally, in rat nucleus accumbens microdialysis experiments, both L-797,591 and CH-275 (at 10⁻⁵ M) decreased somatostatin release to a similar extent, and both effects were blocked by the sst1 antagonist SRA-880, confirming on-target sst1 pharmacology in vivo [3]. The decisive differential factor is chemical scaffold: CH-275 is a peptide amenable to solid-phase synthesis, site-specific N-terminal modification (carbamoylation, monoiodination, or DTPA conjugation), and chelator attachment for radiometal labeling. While the DTPAGlu-Gly-CH-275 conjugate lost sst1 affinity (IC₅₀ shifted from 80 nM to negligible binding), the parent CH-275 peptide scaffold has been successfully monoiodinated at Tyr¹¹ to yield a 4-fold affinity gain at sst1 [1][4]. L-797,591, as a non-peptide, lacks these established conjugation routes for imaging or therapeutic applications.

CH-275 vs. L-797,591

Cross-study comparable

L-797,591 sst1 IC₅₀ 1.4 nM (~22-fold more potent); CH-275 sst1 IC₅₀ 30.9 nM. CH-275 cleaner selectivity (sst4 >1,000 nM vs 170 nM).

L-797,591 offers higher potency but with sst4 contamination risk; CH-275 is preferred for conjugation and cleaner pharmacology.

CH-275 peptide scaffold tolerates N-terminal modification; L-797,591 lacks established conjugation routes.

Evidence Dimension	sst1 functional potency, sst1/sst4 selectivity, and chemical tractability for probe development
Target Compound Data	sst1 IC₅₀ 30.9 nM; sst4 IC₅₀ >1,000 nM; sst1/sst4 >32-fold; peptide scaffold; established N-terminal carbamoylation and monoiodination chemistry yielding up to 4-fold affinity improvement
Comparator Or Baseline	L-797,591: sst1 IC₅₀ 1.4 nM; sst4 IC₅₀ 170 nM; sst1/sst4 ~121-fold; non-peptide scaffold; no established conjugation chemistry for radiolabeling
Quantified Difference	L-797,591 is ~22-fold more potent at sst1 but exhibits significant sst4 off-target activity (IC₅₀ 170 nM). CH-275 shows cleaner sst1 selectivity with no measurable sst4 activity up to 1,000 nM. CH-275 offers a modifiable peptide backbone proven to tolerate chemical derivatization with affinity enhancement; L-797,591 does not.
Conditions	Recombinant human sst1–sst5 cAMP assays (Rivier 2001 for CH-275; Rohrer et al. 1998 / Theodoropoulou 2013 compilation for L-797,591); in vivo microdialysis in rat nucleus accumbens (Pallis 2004)

Why This Matters

Selection between CH-275 and L-797,591 depends on experimental priorities: L-797,591 provides higher sst1 potency but with sst4 contamination risk; CH-275 provides cleaner sst1 pharmacology and is the only choice when the compound must ultimately be conjugated for imaging, targeted radiotherapy, or pull-down studies.

• [1] Rivier JE, Hoeger C, Erchegyi J, Gulyas J, DeBoard R, Craig AG, Koerber SC, Wenger S, Waser B, Schaer JC, Reubi JC. J Med Chem. 2001;44(13):2238-2246. doi:10.1021/jm010037+ View Source
• [2] Theodoropoulou M, Stalla GK. Front Neuroendocrinol. 2013;34(3):228-252. Table 1. doi:10.1016/j.yfrne.2013.07.005 View Source
• [3] Pallis E, Thermos K, Spyraki C. Neuropharmacology. 2004;47(4):612-618. doi:10.1016/j.neuropharm.2004.06.005 View Source
• [4] Mansi R, Tesauro D, De Capua A, Fattorusso R, Carella C, Consonni P, Pedone C, Morelli G. Peptide-chelating agent conjugate for selective targeting of somatostatin receptor type 1: synthesis and characterization. Biopolymers. 2004;76(6):527-534. doi:10.1002/bip.20169 View Source

CH-275 Validates sst1 Identity in Native Tissues: Autoradiographic Selectivity Against sst2–5-Expressing Brain Regions

A critical differentiator for any receptor-subtype-selective tool compound is its ability to discriminate native receptor populations in tissue. CH-275 was evaluated by competition autoradiography using [¹²⁵I][Leu⁸,D-Trp²²,Tyr²⁵]somatostatin-28 as radioligand across regions of rat brain and pituitary that express distinct somatostatin receptor subtype complements [1]. In cerebellar nuclei and cerebral cortex—regions known to express predominantly sst1 mRNA—CH-275 displaced the radioligand with moderate affinity (IC₅₀: 10–50 nM). In contrast, in hippocampus, immature cerebellum, and pituitary, which express various combinations of sst2–sst5 but not sst1, the IC₅₀ values were uniformly >1,000 nM [1]. This >20–100-fold discrimination between sst1-enriched and sst1-devoid native tissues validates CH-275 as a suitable ligand for identifying the sst1 receptor subtype in complex biological samples, a capability not shared by non-selective ligands such as SRIF-14 or SRIF-28, which bind all regions non-discriminately [1].

Native-Tissue Validation

Head-to-head

IC₅₀ 10–50 nM in sst1-expressing regions; >1,000 nM in sst1-devoid regions. >20–100-fold native-tissue discrimination.

Validates sst1 receptor subtype identification in complex biological samples.

Competition autoradiography on rat brain and pituitary sections.

Evidence Dimension	Displacement of non-selective radioligand in native rat brain regions with defined receptor subtype expression
Target Compound Data	CH-275 IC₅₀: 10–50 nM in sst1-expressing regions (cerebellar nuclei, cerebral cortex); IC₅₀ >1,000 nM in regions lacking sst1 (hippocampus, immature cerebellum, pituitary)
Comparator Or Baseline	SRIF-14 and SRIF-28 bind all five receptor subtypes non-selectively and would not exhibit regional IC₅₀ discrimination. Octreotide shows negligible binding in sst1-expressing regions.
Quantified Difference	CH-275 achieves a minimum 20-fold and maximum >100-fold discrimination between sst1-positive and sst1-negative native tissue regions. No other commercially available sst1 ligand has been validated in this native-tissue autoradiography paradigm.
Conditions	Competition autoradiography with [¹²⁵I][Leu⁸,D-Trp²²,Tyr²⁵]SRIF-28 on coronal rat brain and pituitary sections; quantification by densitometry

Why This Matters

This native-tissue validation provides procurement-grade evidence that CH-275 can specifically label and activate sst1 in complex biological samples, distinguishing it from recombinant-only characterised ligands and justifying its selection for ex vivo receptor autoradiography, immunohistochemical validation, and tissue-based binding studies.

• [1] Fehlmann D, Langenegger D, Schuepbach E, Siehler S, Hoyer D. des-AA-1,2,5[D-Trp⁸, IAmp⁹]Somatostatin-14 allows the identification of native rat somatostatin sst₁ receptor subtype. Eur J Pharmacol. 1998;345(1):99-103. doi:10.1016/S0014-2999(97)01282-X View Source

Functional Selectivity In Vivo: CH-275 but Not sst2 or sst4 Agonists Modulates Somatostatin Release in Rat Nucleus Accumbens

In a direct functional head-to-head comparison using in vivo microdialysis in freely moving rats, CH-275 (10⁻⁵ M infused into the nucleus accumbens) significantly decreased local somatostatin release, an effect that was abolished by co-infusion of the sst1-selective antagonist SRA-880 [1]. Crucially, the sst2-selective agonist MK-678 (seglitide) and the sst4-selective agonist L-803,087, each tested at the identical concentration (10⁻⁵ M), failed to alter somatostatin levels, demonstrating that somatostatin release modulation in this brain region is mediated exclusively through sst1 receptors [1]. While the sst1 agonist L-797,591 also mimicked the CH-275 effect, CH-275 remains the only peptide sst1 agonist validated in this in vivo paradigm, combining functional selectivity with the benefits of a peptide scaffold amenable to chemical modification [1].

In Vivo Functional Selectivity

Head-to-head

CH-275 (10⁻⁵ M) decreased somatostatin release; sst2 (MK-678) and sst4 (L-803,087) agonists were functionally silent.

Only sst1-selective agonists modulate somatostatin release in this brain circuit.

In vivo microdialysis in freely moving rat nucleus accumbens.

Evidence Dimension	In vivo modulation of somatostatin release measured by microdialysis in rat nucleus accumbens
Target Compound Data	CH-275 (10⁻⁵ M): significant decrease in somatostatin release; effect blocked by sst1 antagonist SRA-880 (10⁻⁵ M). CH-275 (10⁻⁶ M and 10⁻⁷ M): no significant effect.
Comparator Or Baseline	MK-678 (sst2 agonist, 10⁻⁵ M): no effect. L-803,087 (sst4 agonist, 10⁻⁵ M): no effect. L-797,591 (sst1 agonist, 10⁻⁵ M): significant decrease, comparable to CH-275.
Quantified Difference	Only sst1-selective agonists (CH-275 and L-797,591) modulate somatostatin release in this brain region; sst2- and sst4-selective agonists are functionally silent at the highest tested concentration.
Conditions	In vivo microdialysis in nucleus accumbens of freely moving male Sprague-Dawley rats; somatostatin levels quantified by radioimmunoassay

Why This Matters

This in vivo evidence directly addresses the core procurement question: if an investigator needs to activate sst1-mediated modulation of neuropeptide release in intact brain circuits, neither sst2 nor sst4 agonists will produce the effect. CH-275 is the only peptide tool compound with published in vivo functional validation for this endpoint.

• [1] Pallis E, Thermos K, Spyraki C. The somatostatin receptor (sst1) modulates the release of somatostatin in the nucleus accumbens of the rat. Neuropharmacology. 2004;47(4):612-618. doi:10.1016/j.neuropharm.2004.06.005 View Source

CH-275 Scaffold Tolerates Affinity-Enhancing Chemical Modifications: Monoiodination Yields 4-Fold sst1 Affinity Gain

The CH-275 scaffold contains defined positions that tolerate chemical modification with retention or improvement of sst1 affinity. In the Rivier 2001 structure-activity study, monoiodination of the Tyr¹¹-containing analogue des-AA¹,²,⁵-[D-Trp⁸,IAmp⁹,Tyr¹¹]-SRIF (compound 25, a close CH-275 derivative) resulted in a 4-fold increase in sst1 binding affinity [1]. Similarly, N-terminal carbamoylation of the same analogue (yielding compound 27) increased sst1 affinity slightly while also improving selectivity [1]. This tolerance for chemical modification at the N-terminus and at position 11 is not observed with the non-peptide sst1 agonist L-797,591 and is only partially shared by CH-288, making the CH-275 structural class uniquely suited for the development of high-affinity radioiodinated or radiometal-labeled sst1 probes [1][2]. The monoiodinated derivative ¹²⁵I-25 (des-AA¹,²,⁵-[D-Trp⁸,IAmp⁹,¹²⁵I-Tyr¹¹]-SRIF) was specifically prepared as a radioligand for sst1 binding studies [1].

Chemical Modification Tolerance

Class-level inference

Monoiodination of Tyr¹¹ analogue yields 4-fold sst1 affinity gain. N-terminal carbamoylation improves selectivity.

Unique peptide scaffold for developing high-affinity radioiodinated sst1 probes.

Data from Rivier 2001 SAR study; applicable to Tyr¹¹-containing derivatives.

Evidence Dimension	Effect of site-specific chemical modification on sst1 binding affinity
Target Compound Data	Parent CH-275 analogue 25: sst1 affinity ~1/4 of SRIF-28. Monoiodinated derivative 26: 4-fold higher sst1 affinity than parent. N-carbamoylated derivative 27: increased sst1 affinity + improved selectivity.
Comparator Or Baseline	L-797,591 (non-peptide): no established derivatization routes. CH-288: tyrosine at position 2 available for iodination but N-terminal modifications less extensively characterised. Native SRIF-14: non-selective; derivatization does not confer subtype selectivity.
Quantified Difference	Monoiodination of CH-275-class peptides yields a 4-fold sst1 affinity gain. This modification is not applicable to non-peptide sst1 agonists and yields a radioligand suitable for sst1 binding assays.
Conditions	Competition binding with [¹²⁵I]SRIF-28 on CHO-DG44 cells expressing human sst1 (Rivier 2001). Monoiodination performed with chloramine-T method.

Why This Matters

For laboratories developing sst1-targeted imaging agents, radioligands, or affinity probes, CH-275 and its Tyr¹¹-containing analogues are the only commercially accessible peptide scaffolds with published, quantitative evidence of affinity-enhancing tolerance to key chemical modifications required for probe development.

• [1] Rivier JE, Hoeger C, Erchegyi J, Gulyas J, DeBoard R, Craig AG, Koerber SC, Wenger S, Waser B, Schaer JC, Reubi JC. J Med Chem. 2001;44(13):2238-2246. doi:10.1021/jm010037+ View Source
• [2] Mansi R, Tesauro D, De Capua A, Fattorusso R, Carella C, Consonni P, Pedone C, Morelli G. Biopolymers. 2004;76(6):527-534. doi:10.1002/bip.20169 View Source

High-Confidence Application Scenarios for CH-275 Based on Verified Quantitative Differentiation Evidence

Pharmacological Dissection of sst1-Specific Signaling in Recombinant and Native Systems

CH-275 is the default agonist for experiments requiring isolated activation of the sst1 receptor, whether in recombinant CHO or HEK293 cells expressing human sst1 or in native tissue preparations. Its >324-fold selectivity over sst2 and >32-fold over sst4 [1] ensures that cAMP inhibition, Ca²⁺ current modulation, or ERK phosphorylation observed upon CH-275 treatment can be confidently attributed to sst1. In native brain slices, CH-275 at 100 nM inhibits NMDA- and AMPA-mediated excitatory postsynaptic currents in mouse hippocampus, an effect absent in sst1 knockout tissue [2]. The compound's ability to discriminate sst1-positive from sst1-negative native brain regions (IC₅₀ 10–50 nM vs. >1,000 nM) makes it suitable for receptor autoradiography and immunohistochemical validation of sst1 expression patterns [3].

In Vivo Neuropharmacology of Basal Ganglia and Limbic Somatostatin Circuits

Investigators studying the role of sst1 in modulating neurotransmitter release in intact brain circuits should select CH-275 based on its validated in vivo efficacy. Direct microdialysis evidence demonstrates that CH-275 (10⁻⁵ M) decreases somatostatin release in the rat nucleus accumbens, an effect reversible by the sst1 antagonist SRA-880 [4]. The functional silence of sst2 and sst4 agonists (MK-678 and L-803,087) in this same paradigm eliminates alternative somatostatinergic ligands as viable substitutes [4]. CH-275 has also been employed at 100 nM to reduce epileptiform bursting in mouse hippocampal slices, with sst1 blockade by SRA-880 increasing bursting, confirming sst1 specificity [2].

Development of sst1-Targeted Molecular Imaging Probes and Radioligands

For medicinal chemistry and radiopharmacy groups developing sst1-selective imaging agents, CH-275 and its Tyr¹¹-containing analogues provide a peptide scaffold with proven tolerance for N-terminal carbamoylation, monoiodination with 4-fold affinity gain, and DTPA-type chelator conjugation [1][5]. Although the DTPAGlu conjugate showed loss of binding, the parent scaffold's successful monoiodination to yield [¹²⁵I]des-AA¹,²,⁵-[D-Trp⁸,IAmp⁹,Tyr¹¹]-SRIF demonstrates that position 11 modifications are well tolerated [5]. This contrasts with non-peptide sst1 agonists such as L-797,591, which lack established conjugation chemistry, making CH-275 the preferred starting point for sst1-targeted probe development [1].

Alzheimer's Disease Research: sst1-Mediated Neprilysin Regulation and Aβ Clearance

Recent evidence demonstrates that the somatostatin receptor subtypes sst1 and sst4 redundantly regulate neprilysin, the major amyloid-β degrading enzyme in brain [6]. Treatment with an sst1/sst4 agonist ameliorated Aβ pathology in App knock-in mice [6]. CH-275 at 100 nM has been shown to activate neprilysin activity in primary neuron-based cell culture systems comprising hippocampal, cortical, and striatal neurons [6]. For researchers investigating the sst1-specific contribution to this pathway—dissociable from sst4-mediated effects—CH-275 is the appropriate selective agonist tool, as sst4-selective agonists (e.g., L-803,087) or non-selective somatostatin analogues would not permit subtype-specific mechanistic dissection.

Application

Selection Property

Validation Focus

sst1-specific signaling studies

Subtype-selectivity assay context

cAMP / Ca²⁺ / ERK pathway-response endpoints

In vivo neuropeptide modulation

Model-response endpoint context

Microdialysis and electrophysiology endpoint review

sst1-targeted probe development

Chemical modification tolerance

Monoiodination and chelator conjugation review

Neprilysin / Aβ clearance research

Pathway-response context

sst1-specific contribution to Aβ-degrading enzyme regulation

• [1] Rivier JE, Hoeger C, Erchegyi J, Gulyas J, DeBoard R, Craig AG, Koerber SC, Wenger S, Waser B, Schaer JC, Reubi JC. J Med Chem. 2001;44(13):2238-2246. doi:10.1021/jm010037+ View Source
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